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Compound of Interest

Compound Name: PSTAIR

Cat. No.: B151672

Welcome to the technical support center. This guide provides detailed troubleshooting and
protocols for researchers experiencing issues with PSTAIR antibodies in immunoprecipitation
(IP) experiments.

Troubleshooting Guide

This section addresses the common issue of a PSTAIR antibody failing to immunoprecipitate
its target protein.

My PSTAIR antibody isn't pulling down any protein.
What should | do?

This is a frequent issue that can be resolved by systematically evaluating several key steps in
your protocol. The PSTAIR antibody recognizes a highly conserved amino acid sequence
(PSTAIR) found in several cyclin-dependent kinases (CDKSs), such as Cdkl and Cdk2.[1] This
means your experimental conditions must be optimized to preserve the antibody's access to
this epitope.

Follow the troubleshooting logic below to diagnose the problem.
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START: No Target Protein Detected in IP

Solution:
- Verify antibody with a positive control.
- Consider a different antibody clone.

Solution:

- Confirm protein expression in your cell model.
- Increase lysate concentration.
- Add protease/phosphatase inhibitors.

Solution:
- Use a non-denaturing buffer (e.g., NP-40 based).
- Avoid harsh detergents like SDS that can mask epitopes.

Solution:
- Titrate antibody concentration.
- Optimize incubation time (e.g., 4°C overnight).
- Ensure correct Protein A/G bead selection for your antibody isotype.

es, likely

Solution:
- Reduce the number of washes.
- Decrease salt or detergent concentration in the wash buffer.
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Preparation

1. Harvest & Wash Cells
(Ice-cold PBS)

;

2. Cell Lysis
(Non-denaturing buffer + inhibitors, on ice)

l

3. Clarify Lysate
(Centrifuge at >12,000 x g, 4°C)

Immungcapture

4. Pre-clear Lysate
(Incubate with beads, 1 hr)

l

5. Antibody Incubation
(Add PSTAIR Ab to supernatant,
overnight at 4°C)

l

6. Bead Incubation
(Add beads to lysate-Ab mix, 1-3 hrs)

Analysis

7. Wash Beads
(3-5 times with Wash Buffer)

l

8. Elute Protein
(Resuspend beads in Laemmli buffer,
boil 5-10 min)

l

9. Analyze
(SDS-PAGE / Western Blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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